1-(6-Chloro-9H-purin-9-yl)-1-deoxy-N-methyl-2,3-O-isopropylidene-beta-D-ribofuranuronamide
1-(6-Chloro-9H-purin-9-yl)-1-deoxy-N-methyl-2,3-O-isopropylidene-beta-D-ribofuranuronamide
Brand Name:
Vulcanchem
CAS No.:
152918-47-3
VCID:
VC21285155
InChI:
InChI=1S/C14H16ClN5O4/c1-14(2)23-7-8(12(21)16-3)22-13(9(7)24-14)20-5-19-6-10(15)17-4-18-11(6)20/h4-5,7-9,13H,1-3H3,(H,16,21)/t7-,8+,9-,13-/m1/s1
SMILES:
CC1(OC2C(O1)C(OC2C(=O)NC)N3C=NC4=C3N=CN=C4Cl)C
Molecular Formula:
C14H16ClN5O4
Molecular Weight:
353.76 g/mol
1-(6-Chloro-9H-purin-9-yl)-1-deoxy-N-methyl-2,3-O-isopropylidene-beta-D-ribofuranuronamide
CAS No.: 152918-47-3
Cat. No.: VC21285155
Molecular Formula: C14H16ClN5O4
Molecular Weight: 353.76 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 152918-47-3 |
|---|---|
| Molecular Formula | C14H16ClN5O4 |
| Molecular Weight | 353.76 g/mol |
| IUPAC Name | (3aR,4R,6S,6aS)-4-(6-chloropurin-9-yl)-N,2,2-trimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxole-6-carboxamide |
| Standard InChI | InChI=1S/C14H16ClN5O4/c1-14(2)23-7-8(12(21)16-3)22-13(9(7)24-14)20-5-19-6-10(15)17-4-18-11(6)20/h4-5,7-9,13H,1-3H3,(H,16,21)/t7-,8+,9-,13-/m1/s1 |
| Standard InChI Key | VXKQFHVZIXOPJH-LOKDSWTASA-N |
| Isomeric SMILES | CC1(O[C@H]2[C@@H](O1)[C@@H](O[C@@H]2C(=O)NC)N3C=NC4=C3N=CN=C4Cl)C |
| SMILES | CC1(OC2C(O1)C(OC2C(=O)NC)N3C=NC4=C3N=CN=C4Cl)C |
| Canonical SMILES | CC1(OC2C(O1)C(OC2C(=O)NC)N3C=NC4=C3N=CN=C4Cl)C |
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